Cas no 2171560-64-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxy-4-methylpentan-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxy-4-methylpentan-3-yl)carbamoylbutanoic acid
• CAS No: 2171560-64-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6492244
• PubChem ID: 165539555
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxy-4-methylpentan-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxy-4-methylpentan-3-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxy-4-methylpentan-3-yl)carbamoyl]butanoic acid
• 2171560-64-6
• EN300-1479464

• Inchi： 1S/C26H32N2O6/c1-16(2)22(13-14-29)27-25(32)23(11-12-24(30)31)28-26(33)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-23,29H,11-15H2,1-2H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： MUJGJWVXMNOXMH-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC(CCO)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxy-4-methylpentan-3-yl)carbamoylbutanoic acid

4-{(9H-Fluoren-9-yl)methoxycarbonylamino}-4-(1-hydroxy-4-methylpentan-3-yl)carbamoylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171560-64-6, known as 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-(1-hydroxy-4-methylpentan-3-yl)carbamoylbutanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxypentan group, and a butanoic acid moiety. The combination of these functional groups makes it a versatile building block in the construction of bioactive molecules.

The Fmoc group, represented by the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety, is a well-known protecting group in peptide synthesis. It plays a crucial role in solid-phase peptide synthesis (SPPS) by temporarily blocking the amino terminus of amino acids during the synthesis process. This protection ensures that only the desired peptide bonds are formed, enhancing the efficiency and specificity of the synthesis. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ability to be easily removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA). Recent studies have highlighted the importance of optimizing Fmoc-based protecting strategies to improve peptide yield and purity in large-scale productions.

The 1-hydroxy-4-methylpentan-3-yl group introduces hydroxypentan functionality into the molecule, which can participate in various biochemical interactions. This group is known to enhance solubility and bioavailability of compounds, making it valuable in drug design. Recent research has explored the role of hydroxypentan-containing molecules in modulating cellular signaling pathways, particularly in inflammation and cancer biology. For instance, studies have shown that certain hydroxypentan derivatives can inhibit pro-inflammatory cytokines, suggesting potential applications in anti-inflammatory therapies.

The butanoic acid moiety at the core of this compound contributes to its acidity and can participate in hydrogen bonding interactions. This functional group is often involved in enzyme inhibition or receptor binding, making it a key element in designing bioactive molecules. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to target proteins with high accuracy. These computational tools are now being used to design more potent and selective inhibitors based on this compound's structure.

From a synthetic perspective, this compound is typically synthesized through multi-step processes involving coupling reactions and protecting group strategies. The synthesis begins with the preparation of the Fmoc-amino acid derivative, followed by coupling with the hydroxypentan-containing intermediate. The final step involves introducing the butanoic acid moiety through esterification or direct coupling techniques. Researchers have recently focused on developing more efficient and environmentally friendly synthetic routes for such compounds, emphasizing green chemistry principles such as reducing solvent usage and minimizing waste generation.

In terms of applications, this compound serves as an intermediate in peptide synthesis and drug discovery programs. Its ability to act as a flexible linker between different functional groups makes it invaluable in constructing complex peptidomimetics and macrocyclic compounds. Recent studies have demonstrated its utility in creating cyclic peptides that mimic natural product scaffolds, leading to novel candidates for antibiotic development.

Moreover, this compound has shown promise in targeted drug delivery systems. The combination of its Fmoc group and hydroxypentan functionality allows for controlled release mechanisms under specific physiological conditions. For example, pH-responsive delivery systems incorporating this compound have been explored for delivering anticancer agents to acidic tumor microenvironments.

From an analytical standpoint, this compound is typically characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed insights into its molecular structure and purity. Recent advancements in high-resolution mass spectrometry have enabled precise determination of its molecular formula and confirmation of its structural integrity.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-(1-hydroxy-4-methylpentan-3-yllcarbamoylbutanoic acid (CAS No. 2171560-64-) is a multifaceted organic molecule with significant potential in medicinal chemistry and peptide synthesis. Its unique combination of functional groups makes it a valuable tool for constructing bioactive molecules with diverse applications ranging from drug discovery to targeted delivery systems. As research continues to uncover new synthetic strategies and biological applications for this compound, it is poised to play an increasingly important role in advancing modern therapeutic development.